Cas no 62679-18-9 (Ethanone, 2-(4-chlorophenyl)-1-(3-phenyl-5-isoxazolyl)-)
62679-18-9 structure
Product Name:Ethanone, 2-(4-chlorophenyl)-1-(3-phenyl-5-isoxazolyl)-
CAS No:62679-18-9
MF:C17H12ClNO2
MW:297.735683441162
CID:435516
PubChem ID:12332953
Update Time:2025-04-19
Ethanone, 2-(4-chlorophenyl)-1-(3-phenyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 2-(4-chlorophenyl)-1-(3-phenyl-5-isoxazolyl)-
- 2-(4-chlorophenyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanone
- 2-(4-Chlorophenyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethan-1-one
- 2-(4-Chlorophenyl)-1-(3-phenylisoxazol-5-yl)ethanone
- 62679-18-9
- DTXSID30490859
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- Inchi: 1S/C17H12ClNO2/c18-14-8-6-12(7-9-14)10-16(20)17-11-15(19-21-17)13-4-2-1-3-5-13/h1-9,11H,10H2
- InChI Key: SJAWSHGZAXLJGI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CC(C1=CC(C2C=CC=CC=2)=NO1)=O
Computed Properties
- Exact Mass: 297.05576
- Monoisotopic Mass: 297.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
Ethanone, 2-(4-chlorophenyl)-1-(3-phenyl-5-isoxazolyl)- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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